Methyl 6-methylbenzofuran-2-carboxylate

• IUPAC Name: methyl 6-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C11H10O3/c1-7-3-4-8-6-10(11(12)13-2)14-9(8)5-7/h3-6H,1-2H3
• InChI Key: KLKMCBYWDLAIBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(O2)C(=O)OC
• Molecular Formula: C11H10O3
• DSSTOX Substance ID: DTXSID30546103
• Molecular Weight: 190.19 g/mol
• CAS No.: 82788-37-2

Description

Methyl 6-methylbenzofuran-2-carboxylate (M6MBC) is a compound with a wide range of applications in the scientific research field. It is a versatile compound that has been used for various purposes, including its use as a drug, a building block for the synthesis of other compounds, and as a tool for studying various biochemical and physiological processes.

Scientific Research Applications

Methyl 6-methylbenzofuran-2-carboxylate has been used in a variety of scientific research applications. It has been used as a tool for studying the effects of drugs on various biochemical and physiological processes. It has also been used as a building block for the synthesis of other compounds, and as a drug for treating various conditions.

Mechanism of Action

The mechanism of action of Methyl 6-methylbenzofuran-2-carboxylate is not fully understood. However, it is believed to act as an agonist of the G protein-coupled receptor GPR55, which is involved in the regulation of various physiological processes, including pain, inflammation, and appetite.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an agonist of GPR55, which is involved in the regulation of various physiological processes, including pain, inflammation, and appetite. This compound has also been shown to have anti-inflammatory effects and to modulate the release of various neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

Methyl 6-methylbenzofuran-2-carboxylate has several advantages for use in laboratory experiments. It is a relatively stable compound and has a wide range of applications in the scientific research field. It is also relatively easy to synthesize and can be used as a building block for the synthesis of other compounds. However, it is important to note that this compound is a relatively new compound, and its effects have not been extensively studied.

Future Directions

There are a number of potential future directions for the use of Methyl 6-methylbenzofuran-2-carboxylate. It could be used as a tool for studying the effects of drugs on various biochemical and physiological processes. It could also be used as a building block for the synthesis of other compounds. Additionally, it could be studied to further understand its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications.

Synthesis routes and methods

Procedure details

To a solution of 6-methylbenzofuran-2-carboxylic acid (11 g, 62.4 mmol) in 468 mL of toluene and 156 mL of MeOH was added 2N TMS-CHN2 (46.8 mL, 94 mmol) dropwise at room temperature. The reaction was stirred at room temperature for 6 hr. The reaction was then quenched by addition of acetic acid dropwise at 0° C. until the yellow color vanished, and gas evolution ceased. The reaction was concentrated under reduced pressure, and the residue was purified by silica gel flash chromatography, 100% Heptane-10% Ethyl Acetate/90% Heptane, to give methyl 6-methylbenzofuran-2-carboxylate (7.96 g). 1H NMR (400 MHz, DMSO-d6) δ 2.46 (s, 3H), 3.88 (s, 3H), 7.20 (dd, J=8.3, 1.0 Hz, 1H), 7.53 (s, 1H), 7.67 (d, J=8.1 Hz, 1H), 7.71 (d, J=1.0 Hz, 1H).